1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-3-carboxamide
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Description
1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21ClN6O and its molecular weight is 396.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Docking
A study discussed the synthesis of novel pyridine and fused pyridine derivatives, showcasing their potential in creating new molecules with antimicrobial and antioxidant activities. These compounds were subjected to in silico molecular docking screenings, revealing moderate to good binding energies, which suggests their possible utility in drug discovery and development processes (Flefel et al., 2018).
Molecular Interaction Studies
Another research explored the molecular interactions of a potent and selective antagonist for the CB1 cannabinoid receptor. Through conformational analysis and comparative molecular field analysis (CoMFA), this study provides valuable insights into the design of receptor-specific drugs, underscoring the importance of structural analysis in developing new pharmacological agents (Shim et al., 2002).
Analgesic and Antiparkinsonian Activities
Research on substituted pyridine derivatives prepared from 2-chloro-6-ethoxy-4-acetylpyridine revealed compounds with notable analgesic and antiparkinsonian activities. This study highlights the potential of such compounds in treating neurological conditions, offering a pathway for developing new therapeutic agents (Amr et al., 2008).
Heterobicyclic Synthesis
The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles from piperidine derivatives illustrates the chemical versatility of these compounds. This research contributes to the field of organic chemistry by providing new methods for synthesizing complex heterocyclic structures, which are often found in pharmacologically active molecules (Karthikeyan et al., 2014).
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN6O/c1-14-16(21)6-2-7-17(14)23-20(28)15-5-3-11-26(13-15)18-8-9-19(25-24-18)27-12-4-10-22-27/h2,4,6-10,12,15H,3,5,11,13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXQXPYNBYPVKLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.